3,4,5-triethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide

• IUPAC Name: 3,4,5-triethoxy-N-[2-(4-fluorophenyl)benzotriazol-5-yl]benzamide
• InChI: InChI=1S/C25H25FN4O4/c1-4-32-22-13-16(14-23(33-5-2)24(22)34-6-3)25(31)27-18-9-12-20-21(15-18)29-30(28-20)19-10-7-17(26)8-11-19/h7-15H,4-6H2,1-3H3,(H,27,31)
• InChI Key: KXSUVUYGSAPLNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC3=NN(N=C3C=C2)C4=CC=C(C=C4)F
• Molecular Formula: C25H25FN4O4
• Molecular Weight: 464.5 g/mol

Description

3,4,5-triethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4,5-triethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to the arrest of the cell cycle at the G2/M phase, ultimately resulting in cell death. Additionally, it has been reported to inhibit the NF-κB pathway, which plays a crucial role in the regulation of inflammation and immune response.
Biochemical and Physiological Effects
3,4,5-triethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth. Additionally, it has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 3,4,5-triethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide in lab experiments is its potent antitumor activity against various cancer cell lines. Additionally, it has been found to possess anti-inflammatory and analgesic properties, making it a versatile compound for various applications. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored.

Future Directions

There are several future directions for the research and development of 3,4,5-triethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide. One of the potential areas of research is the optimization of the synthesis method to improve the yield and purity of the final product. Additionally, further studies are needed to understand the mechanism of action of this compound fully. Moreover, the potential applications of this compound in the treatment of inflammatory diseases and other conditions need to be explored further. Finally, the development of novel analogs of this compound with improved efficacy and reduced toxicity is another potential area of research.
Conclusion
In conclusion, 3,4,5-triethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is a promising chemical compound with various potential applications in the fields of cancer treatment and inflammation. Its potent antitumor activity, anti-inflammatory, and analgesic properties make it a versatile compound for various applications. However, its potential toxicity needs to be carefully monitored, and further studies are needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

3,4,5-triethoxy-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has been extensively studied for its potential applications in various fields. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, it has been reported to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.